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Compound of Interest

Compound Name: N-(2-Bromoethoxy)phthalimide

Cat. No.: B134377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction and Applications
N-(2-Bromoethoxy)phthalimide is a bifunctional reagent designed for the introduction of a

phthalimide-protected aminoethoxy group onto a target molecule. Structurally similar to the

more common N-(2-bromoethyl)phthalimide, this reagent provides a two-carbon spacer with an

ether linkage, offering different solubility and conformational properties to the resulting

conjugate. The phthalimide group serves as a robust and stable protecting group for the

primary amine, which is invaluable in multi-step organic synthesis.[1]

This reagent is particularly useful in methodologies analogous to the Gabriel synthesis, where

a nucleophile displaces the bromine atom in an SN2 reaction.[2] The phthalimide moiety

prevents the common issue of over-alkylation often encountered when using ammonia or

primary amines directly.[3] Following conjugation, the amine can be liberated under specific

conditions, making this reagent a cornerstone for creating complex molecules with controlled

amine functionalities.

Key Applications:

Drug Discovery and Medicinal Chemistry: Serves as a key building block for introducing an

aminoethoxy side chain, a common pharmacophore in various therapeutic agents, including
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anticancer and anti-inflammatory drugs.[4]

Bioconjugation: Enables the linkage of molecules to biomolecules (e.g., peptides, proteins)

through a flexible, hydrophilic spacer.

Materials Science: Used in the synthesis of functionalized polymers and for surface

modification.[4]

Organic Synthesis: A versatile intermediate for constructing heterocyclic compounds and

other complex molecular architectures where a primary amine is required.

Physicochemical and Spectroscopic Data
Quantitative data for N-(2-Bromoethoxy)phthalimide and its derivatives are summarized

below.

Table 1: Physicochemical Properties of N-(2-Bromoethoxy)phthalimide

Property Value Reference

CAS Number 5181-35-1

Molecular Formula C₁₀H₈BrNO₃

Molecular Weight 270.08 g/mol

Appearance
White to off-white

powder/crystals
N/A

Melting Point No data available

| Solubility | Soluble in polar aprotic solvents (DMF, DMSO, Acetonitrile) | N/A |

Note: While a specific melting point for N-(2-Bromoethoxy)phthalimide is not readily

available, the closely related analog N-(2-Bromoethyl)phthalimide has a melting point of 80-83

°C.[2][4]

Table 2: Summary of Protocols and Representative Yields
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Stage Reaction Key Reagents Typical Yields

1. Alkylation
SN2 displacement
of bromide

Substrate (NuH),
Base (e.g., K₂CO₃,
NaH)

80-95%

2. Deprotection A
Hydrazinolysis (Ing-

Manske)

Hydrazine Hydrate

(NH₂NH₂)
70-90%

| 2. Deprotection B | Reductive Cleavage (Ganem) | Sodium Borohydride (NaBH₄), Acetic Acid |

85-97% |

Yields are representative for Gabriel-type synthesis and may vary based on the substrate's

nature and steric hindrance.[2]

Experimental Workflows and Logical Diagrams
The overall process involves two key stages: alkylation and deprotection. The choice of

deprotection method depends on the substrate's sensitivity to the reaction conditions.
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Figure 1: General Experimental Workflow
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Figure 2: Phthalimide Deprotection Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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